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Compound of Interest

Compound Name: Titanium(IV) ethoxide

Cat. No.: B8817369 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Titanium(IV) ethoxide. It offers

procedural guidance for safe handling, storage, and disposal.

Chemical Identifier:

Name: Titanium(IV) ethoxide

Synonyms: Tetraethyl orthotitanate, Titanium tetraethoxide, Titanium(4+) ethanolate[1][2]

CAS Number: 3087-36-3[1]

Hazard Identification and First Aid
Titanium(IV) ethoxide is a flammable and moisture-sensitive liquid that can cause irritation to

the eyes, skin, and respiratory tract.[1][2] It may also cause central nervous system depression.

[1]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical aid if irritation develops or persists.[1]
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1] This product reacts with water in the stomach to form ethanol.[3]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to ensure personal safety when handling

Titanium(IV) ethoxide.

PPE Category Recommended Equipment Specifications

Eye/Face Protection

Chemical safety goggles or

eyeglasses with side

protection. A face shield may

also be necessary.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] Contact

lenses should not be worn.[3]

Hand Protection
Neoprene or nitrile rubber

gloves.

Check for impermeability

before use.

Skin and Body Protection

Flame retardant antistatic

protective clothing. Lab coat

and appropriate protective

clothing to prevent skin

exposure.[1]

Non-static clothing with no

metallic fasteners is

recommended for large-scale

use.[2]

Respiratory Protection

A NIOSH-certified organic

vapor respirator with a black

cartridge is required when

vapors or aerosols are

generated.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1]
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Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Ground and bond containers when transferring material to prevent static discharge.[1][3]

Use non-sparking tools and explosion-proof equipment.[1][4]

Keep containers tightly closed and store in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[1][5]

This material is moisture-sensitive; store under an inert atmosphere.[5][6]

Spill Management:

Remove all sources of ignition.

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5][7]

Disposal:

Dispose of waste in accordance with federal, state, and local regulations.[1]

Waste is classified as hazardous.[5]

Empty containers may retain product residue and can be dangerous. Do not reuse empty

containers.[1]

Disposal can be carried out by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[4]
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Experimental Workflow: Handling and Disposal of
Titanium(IV) Ethoxide
The following diagram outlines the standard operating procedure for safely handling and

disposing of Titanium(IV) ethoxide in a laboratory setting.

Workflow for Safe Handling and Disposal of Titanium(IV) Ethoxide

Preparation

Handling

Cleanup & Disposal

Emergency Response (Spill)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Well-Ventilated Work Area
(Fume Hood)

Assemble Non-Sparking Tools
and Grounded Equipment

Carefully Transfer Reagent
Under Inert Atmosphere if Possible

Perform Experimental Procedure

Securely Close Container After UseSpill Occurs

Decontaminate Glassware
and Work Surfaces

Collect Waste in a
Labeled, Closed Container

Dispose of Waste via
Licensed Chemical Disposal Service

Doff and Dispose of/Clean PPE

Evacuate Area & Remove
Ignition Sources

Absorb with Inert Material
using Non-Sparking Tools

Collect and Containerize Waste
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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